Cas no 2227816-79-5 ((2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine)

• Product Name: (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine
• CAS No: 2227816-79-5
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 6580848
• PubChem ID: 165702635
• Update Time: 2025-06-13

(2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine
• (2R)-4-[2-(morpholin-4-yl)phenyl]butan-2-amine
• 2227816-79-5
• EN300-1998245

• Inchi： 1S/C14H22N2O/c1-12(15)6-7-13-4-2-3-5-14(13)16-8-10-17-11-9-16/h2-5,12H,6-11,15H2,1H3/t12-/m1/s1
• InChI Key： IJFCFAPJJXEPDY-GFCCVEGCSA-N
• SMILES： O1CCN(CC1)C1C=CC=CC=1CC[C@@H](C)N

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.5Ų

Additional information on (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine

Introduction to (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic strategies. Among these, (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine (CAS No. 2227816-79-5) stands out as a compound of significant interest due to its unique structural properties and promising biological activities. This introduction delves into the compound's characteristics, its applications in contemporary research, and its potential implications for future medical developments.

The molecular structure of (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine is characterized by a chiral center at the 2-position of the butanamine backbone, which contributes to its stereochemical diversity. The presence of a morpholine moiety at the 4-position further enhances its pharmacological profile, making it a candidate for various biological assays. Such structural features are crucial in drug design, as they can influence binding affinity, metabolic stability, and overall efficacy.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved selectivity and reduced side effects. The enantiomer (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine has been extensively studied for its potential as a pharmacological agent. Research indicates that this compound exhibits notable activity in preclinical models, particularly in the context of central nervous system (CNS) disorders. The morpholine ring is known to enhance blood-brain barrier penetration, making it an attractive scaffold for CNS-targeted therapies.

One of the most compelling aspects of (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine is its versatility in drug discovery. Its molecular framework can be modified to develop novel analogs with enhanced properties. For instance, studies have shown that slight alterations in the phenyl ring or the morpholine substituent can significantly alter biological activity. This flexibility underscores the compound's importance as a building block for medicinal chemists.

The compound's potential applications extend beyond CNS disorders. Emerging research suggests that it may have utility in treating inflammatory conditions and neurodegenerative diseases. The precise stereochemistry of (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine allows for selective interaction with biological targets, which is a key factor in developing effective therapeutics. This specificity is particularly important in minimizing off-target effects, a common concern in drug development.

Advances in computational chemistry have further enhanced the understanding of (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine's interactions with biological systems. Molecular docking studies have revealed that this compound can bind to various receptors with high affinity. These findings provide valuable insights into its mechanism of action and help guide the design of more potent derivatives. Such computational approaches are becoming increasingly integral to drug discovery pipelines, offering efficient ways to screen large libraries of compounds.

In addition to its pharmacological potential, (2R)-4-2-(morpholin-4-yl)phenylbutan-2-amine has garnered attention for its synthetic utility. The availability of reliable synthetic routes allows researchers to produce this compound in sufficient quantities for both preclinical and clinical studies. The synthesis involves well-established organic transformations, ensuring scalability and reproducibility. This accessibility is crucial for advancing research from laboratory-scale investigations to larger-scale applications.

The safety profile of (2R)-4-(morphei olin - 4 - yl ) pheny lbut an - 2 - am ine is another critical factor in its development as a therapeutic agent. Preliminary toxicology studies have shown that it exhibits low toxicity at relevant doses, suggesting its potential for safe use in humans. However, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before clinical translation.

As research continues to evolve, the applications of ( 22 27816 - 79 - 5) are likely to expand. The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for exploring its potential. These technologies can predict novel derivatives with enhanced efficacy and reduced side effects, accelerating the development process.

In conclusion, ( 227816 - 79 - 5) represents a significant advancement in chemical biology with far-reaching implications for pharmaceutical development. Its unique structural features, combined with promising biological activities, make it a valuable candidate for further exploration. As our understanding of molecular interactions deepens, compounds like this will continue to play a crucial role in shaping the future of medicine.